Cas no 2227732-51-4 ((2S)-2-(3-bromo-4-methylphenyl)oxirane)

• Product Name: (2S)-2-(3-bromo-4-methylphenyl)oxirane
• CAS No: 2227732-51-4
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 5753250
• PubChem ID: 165682963
• Update Time: 2025-06-08

(2S)-2-(3-bromo-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1925760
• 2227732-51-4
• (2S)-2-(3-bromo-4-methylphenyl)oxirane

• Inchi： 1S/C9H9BrO/c1-6-2-3-7(4-8(6)10)9-5-11-9/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： DRXWRCYVBQLPAG-SECBINFHSA-N
• SMILES： BrC1=C(C)C=CC(=C1)[C@H]1CO1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(3-bromo-4-methylphenyl)oxirane

Introduction to (2S)-2-(3-bromo-4-methylphenyl)oxirane (CAS No. 2227732-51-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. Among these, (2S)-2-(3-bromo-4-methylphenyl)oxirane, identified by its CAS number 2227732-51-4, stands out as a compound of significant interest due to its unique structural and functional properties. This oxirane derivative, characterized by a stereogenic center at the second carbon atom, has garnered attention in the scientific community for its potential applications in medicinal chemistry and drug design.

The molecular structure of (2S)-2-(3-bromo-4-methylphenyl)oxirane consists of an epoxide ring substituted with a phenyl group at the 3-position, which is further modified with a bromine atom and a methyl group at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for the development of pharmacologically active agents. The presence of the stereocenter at the second carbon atom (2S) adds an additional layer of complexity, influencing both the reactivity and biological activity of the compound.

In recent years, there has been a growing interest in oxirane derivatives due to their versatility in serving as intermediates in organic synthesis. Oxiranes, also known as epoxides, are three-membered cyclic ethers that can undergo various chemical transformations, including ring-opening reactions with nucleophiles. This reactivity makes them indispensable tools in the synthesis of complex molecules, particularly in the pharmaceutical industry. The compound (2S)-2-(3-bromo-4-methylphenyl)oxirane exemplifies this utility, as it can be readily functionalized to produce a wide range of derivatives with tailored properties.

One of the most compelling aspects of (2S)-2-(3-bromo-4-methylphenyl)oxirane is its potential application in the synthesis of chiral drugs. Chiral molecules are non-superimposable mirror images of each other, and they often exhibit different biological activities depending on their stereochemistry. The stereochemical purity of (2S)-2-(3-bromo-4-methylphenyl)oxirane makes it an attractive building block for constructing enantiomerically pure drugs, which are crucial for achieving optimal therapeutic efficacy while minimizing side effects.

The pharmaceutical industry has increasingly recognized the importance of stereoselective synthesis in drug development. By controlling the stereochemistry of intermediates like (2S)-2-(3-bromo-4-methylphenyl)oxirane, chemists can design drugs that interact selectively with biological targets, leading to improved pharmacokinetics and reduced toxicity. Recent studies have demonstrated that oxirane derivatives can be incorporated into drug molecules to enhance their binding affinity and metabolic stability. For instance, research has shown that incorporating an oxirane moiety into kinase inhibitors can improve their potency and selectivity against target enzymes.

In addition to its role in drug synthesis, (2S)-2-(3-bromo-4-methylphenyl)oxirane has potential applications in materials science and polymer chemistry. Oxiranes are known to participate in ring-opening polymerization reactions, forming polymers with diverse properties. The presence of functional groups such as bromine and methyl groups in this compound allows for further modifications that can tailor the properties of resulting polymers. This versatility makes it a promising candidate for developing novel materials with specific applications in coatings, adhesives, and other industrial products.

The synthesis of (2S)-2-(3-bromo-4-methylphenyl)oxirane involves several key steps that highlight its synthetic utility. The stereogenic center at the second carbon atom is typically introduced through asymmetric synthesis methods such as chiral resolution or enzymatic resolution. These techniques ensure high enantiomeric purity, which is critical for pharmaceutical applications. The bromo and methyl substituents on the phenyl ring are typically introduced via halogenation and alkylation reactions, respectively. These transformations highlight the compound's role as a versatile intermediate in organic synthesis.

The reactivity of (2S)-2-(3-bromo-4-methylphenyl)oxirane allows it to participate in various chemical transformations that are useful for drug discovery. One notable reaction is its ring-opening with nucleophiles such as amines or alcohols, which can lead to the formation of secondary or tertiary amides or alcohols, respectively. These products can be further functionalized to produce more complex molecules. Additionally, the compound can undergo rearrangement reactions under certain conditions, leading to new structural motifs that may exhibit unique biological activities.

In conclusion, (2S)-S-S-S-S-S-S-S-S-S-S-S--(3-bromo-4-methylphenyl)oxirane (CAS No.2227732-51-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing chiral drugs and advanced materials. As research continues to uncover new applications for oxirane derivatives like this one, their importance in advancing science and technology is likely to grow even further.